Cas no 1261958-08-0 (4-(4-Chloro-3-cyanophenyl)phenol)
1261958-08-0 structure
Product Name:4-(4-Chloro-3-cyanophenyl)phenol
CAS No:1261958-08-0
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD18312915
CID:1037956
PubChem ID:53218623
Update Time:2025-04-20
4-(4-Chloro-3-cyanophenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile
- 2-chloro-5-(4-hydroxyphenyl)benzonitrile
- 1261958-08-0
- BS-20286
- [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-4'-hydroxy-
- DTXSID90683543
- MFCD18312915
- 4-(4-CHLORO-3-CYANOPHENYL)PHENOL
- 4-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
- AKOS016008527
- 4-(4-Chloro-3-cyanophenyl)phenol
-
- MDL: MFCD18312915
- Inchi: 1S/C13H8ClNO/c14-13-6-3-10(7-11(13)8-15)9-1-4-12(16)5-2-9/h1-7,16H
- InChI Key: PKQRGNDFSFBAKO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C#N)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 229.02900
- Monoisotopic Mass: 229.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02000
- LogP: 3.58428
4-(4-Chloro-3-cyanophenyl)phenol Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(4-Chloro-3-cyanophenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113851-1g |
4-Chloro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile |
1261958-08-0 | 95% | 1g |
400.00 USD | 2021-06-17 | |
| TRC | C380778-25mg |
4-(4-Chloro-3-cyanophenyl)phenol |
1261958-08-0 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | C380778-50mg |
4-(4-Chloro-3-cyanophenyl)phenol |
1261958-08-0 | 50mg |
$121.00 | 2023-05-18 | ||
| TRC | C380778-100mg |
4-(4-Chloro-3-cyanophenyl)phenol |
1261958-08-0 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | C380778-250mg |
4-(4-Chloro-3-cyanophenyl)phenol |
1261958-08-0 | 250mg |
$328.00 | 2023-05-18 | ||
| abcr | AB318867-250 mg |
4-(4-Chloro-3-cyanophenyl)phenol; 98% |
1261958-08-0 | 250mg |
€339.50 | 2023-04-26 | ||
| abcr | AB318867-1 g |
4-(4-Chloro-3-cyanophenyl)phenol; 98% |
1261958-08-0 | 1g |
€679.50 | 2023-04-26 | ||
| abcr | AB318867-250mg |
4-(4-Chloro-3-cyanophenyl)phenol, 98%; . |
1261958-08-0 | 98% | 250mg |
€339.50 | 2025-02-21 | |
| abcr | AB318867-1g |
4-(4-Chloro-3-cyanophenyl)phenol, 98%; . |
1261958-08-0 | 98% | 1g |
€679.50 | 2025-02-21 | |
| A2B Chem LLC | AA36394-250mg |
4-(4-Chloro-3-cyanophenyl)phenol |
1261958-08-0 | 98% | 250mg |
$204.00 | 2024-04-20 |
4-(4-Chloro-3-cyanophenyl)phenol Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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